Cas no 353464-22-9 (1-(2,5-dichlorobenzenesulfonyl)-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-(2,5-dichlorobenzenesulfonyl)-3,5-dimethyl-1H-pyrazole
• CAS No: 353464-22-9
• MF: C₁₁H₁₀Cl₂N₂O₂S
• MW: 305.180299282074
• CID: 6110053
• PubChem ID: 2847848
• Update Time: 2025-05-20

1-(2,5-dichlorobenzenesulfonyl)-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dichlorobenzenesulfonyl)-3,5-dimethyl-1H-pyrazole
• 1-((2,5-dichlorophenyl)sulfonyl)-3,5-dimethyl-1H-pyrazole
• F1175-0061
• Z1446647669
• HMS2361F23
• SMR000019251
• AP-263/10994045
• 1-(2,5-dichlorophenyl)sulfonyl-3,5-dimethylpyrazole
• CHEMBL1536294
• 353464-22-9
• AKOS001604723
• 1-[(2,5-dichlorophenyl)sulfonyl]-3,5-dimethyl-1H-pyrazole
• MLS000084905

• Inchi： 1S/C11H10Cl2N2O2S/c1-7-5-8(2)15(14-7)18(16,17)11-6-9(12)3-4-10(11)13/h3-6H,1-2H3
• InChI Key： DEKWTSMUEZIJAJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1S(N1C(C)=CC(C)=N1)(=O)=O)Cl

Computed Properties

• Exact Mass: 303.9840041g/mol
• Monoisotopic Mass: 303.9840041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 60.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(2,5-dichlorobenzenesulfonyl)-3,5-dimethyl-1H-pyrazole

1-(2,5-Dichlorobenzenesulfonyl)-3,5-Dimethyl-1H-Pyrazole: A Comprehensive Overview

The compound with CAS No 353464-22-9, commonly referred to as 1-(2,5-dichlorobenzenesulfonyl)-3,5-dimethyl-1H-pyrazole, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The benzenesulfonyl group attached to the pyrazole ring introduces distinct electronic and steric effects, making it a valuable compound for research and development.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. The 1H-pyrazole core is known for its versatility in binding to various biological targets, making it a popular scaffold for drug discovery. The substitution pattern of this compound—specifically the presence of two methyl groups at positions 3 and 5—contributes to its stability and bioavailability. These methyl groups also play a crucial role in modulating the molecule's pharmacokinetic properties.

The benzenesulfonyl group attached at position 1 of the pyrazole ring introduces additional functionality. This group is known for its electron-withdrawing properties, which can enhance the reactivity of the molecule in certain chemical reactions. Moreover, the presence of two chlorine atoms on the benzene ring further influences the compound's chemical behavior. The dichlorobenzenesulfonyl group not only enhances the molecule's solubility but also contributes to its selectivity in biological systems.

From a synthetic perspective, the preparation of 1-(2,5-dichlorobenzenesulfonyl)-3,5-dimethyl-1H-pyrazole involves a series of well-established organic reactions. The synthesis typically begins with the preparation of the pyrazole ring followed by sulfonation at position 1. The introduction of methyl groups at positions 3 and 5 is achieved through alkylation or other suitable methods. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly.

The applications of this compound are diverse. In agriculture, it has shown potential as a component in pesticides and fungicides due to its ability to inhibit key enzymes in pathogenic organisms. In pharmaceuticals, it serves as a lead compound for developing new drugs targeting various diseases, including cancer and inflammatory conditions. Its unique structure also makes it a valuable intermediate in the synthesis of more complex molecules.

From an environmental standpoint, understanding the fate and transport of 1-(2,5-dichlorobenzenesulfonyl)-3,5-dimethyl-1H-pyrazole is crucial. Studies have shown that this compound undergoes biodegradation under specific conditions, which is essential for assessing its environmental impact. Regulatory agencies have set guidelines for its safe handling and disposal to minimize any adverse effects on ecosystems.

In conclusion, 1-(2,5-dichlorobenzenesulfonyl)-3,5-dimethyl-1H-pyrazole (CAS No 353464-22-9) is a versatile compound with significant potential in multiple fields. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial applications. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in advancing science and technology.